5-Chloro-2-(2-fluorophenyl)pyridin-3-ol

• Molecular Formula: C11H7ClFNO
• Molecular Weight: 223.63 g/mol
• IUPAC Name: 5-chloro-2-(2-fluorophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H7ClFNO/c12-7-5-10(15)11(14-6-7)8-3-1-2-4-9(8)13/h1-6,15H
• InChI Key: AQFOAQDTQSYTSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=N2)Cl)O)F

Description

5-Chloro-2-(2-fluorophenyl)pyridin-3-ol is a pyridine derivative characterized by a chloro group at position 5, a 2-fluorophenyl substituent at position 2, and a hydroxyl group at position 2. Its structural features suggest moderate lipophilicity, influenced by the electron-withdrawing fluorine and chlorine atoms, which may enhance membrane permeability and target binding compared to non-halogenated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol typically involves the reaction of 5-chloro-2,3,6-trifluoropyridine with appropriate reagents under controlled conditions. One method involves the reaction with vinylstannane and monothioacetic acids to yield the desired product . The reaction conditions often require specific temperatures, pressures, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The use of high-pressure autoclaves and specific catalysts, such as platinum and carbon, can facilitate the production process . The reaction mixture is typically subjected to various purification steps, including filtration and concentration under reduced pressure, to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-(2-fluorophenyl)pyridin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups attached to the pyridine ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, replacing the chlorine or fluorophenyl groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, including temperature, pH, and solvent choice, play a crucial role in determining the reaction outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce a variety of substituted pyridines with different functional groups.

Scientific Research Applications

5-Chloro-2-(2-fluorophenyl)pyridin-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives have shown potential as antiviral, anti-inflammatory, and anticancer agents.

Medicine: It is investigated for its potential therapeutic effects, particularly in targeting specific biological pathways and receptors.

Industry: The compound is used in the development of materials with unique physical and chemical properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to desired biological effects. For example, it may inhibit certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol and related pyridine derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties
5-Chloro-2-(2-fluorophenyl)pyridin-3-ol	5-Cl, 2-(2-Fluorophenyl), 3-OH	C₁₁H₇ClFNO	223.64*	Hypothesized anticancer activity due to 2-fluorophenyl moiety.
2-Chloro-5-fluoropyridin-3-ol	2-Cl, 5-F, 3-OH	C₅H₃ClFNO	147.54	Lower lipophilicity; used as a building block in drug synthesis.
5-Chloro-2-(2-hydroxyethoxy)pyridin-3-ol	5-Cl, 2-(2-Hydroxyethoxy), 3-OH	C₇H₈ClNO₃	189.60	Increased hydrophilicity due to hydroxyethoxy group; higher solubility in water.
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	5-Cl, 2-(4-Cl-2-MeO-Ph), 3-OH	C₁₂H₁₀ClNO₂	235.67	Methoxy group enhances electron density; potential for altered receptor binding.
5-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol	5-H, 2-(2-F-3-MeO-Ph), 3-OH	C₁₂H₁₀FNO₂	219.21	Dual fluorine and methoxy substituents may improve metabolic stability.

*Calculated molecular weight based on formula.

Key Comparisons:

Hydrophilic substitutions (e.g., hydroxyethoxy in 5-Chloro-2-(2-hydroxyethoxy)pyridin-3-ol) improve aqueous solubility but may reduce cellular uptake.

Biological Activity: In vitro studies on structurally related compounds (e.g., 2-(2-Fluoro-phenoxy)-N-{5-[2-(4-methoxy-phenyl)-pyridin-3-yl]thiadiazol-2-yl}-acetamide) demonstrate potent cytotoxicity (IC₅₀ = 1.8 µM on Caco-2 cells), suggesting that the 2-fluorophenyl group contributes to anticancer activity. Methoxy-substituted analogs (e.g., 5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol) may exhibit different binding affinities due to altered electronic profiles.

Synthetic Accessibility :

• Halogenated pyridines like 2-Chloro-5-fluoropyridin-3-ol are commercially available (e.g., $360/g for 1 g), whereas the target compound may require custom synthesis, increasing cost and complexity.

Research Findings and Implications

• Structural Insights : X-ray crystallography data for related fluorophenyl-pyridine hybrids (e.g., 5-Chloro-2-(2-fluorophenyl)-7-methyl-3-methylsulfinyl-1-benzofuran) reveal planar geometries conducive to π-π stacking interactions in biological targets.
• Thermodynamic Stability : The hydroxyl group at position 3 enables hydrogen bonding, which may stabilize protein-ligand interactions in drug design.
• Limitations : Direct pharmacological data for 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol are absent in the provided evidence, necessitating further experimental validation of its bioactivity and toxicity.

Biological Activity

5-Chloro-2-(2-fluorophenyl)pyridin-3-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including detailed research findings, case studies, and data tables that illustrate its pharmacological potential.

Chemical Structure and Properties

The chemical structure of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol can be represented as follows:

$$\text{C}_{10}\text{H}_{7}\text{ClF}\text{N}_2\text{O}$$

This compound features a pyridine ring substituted with a chloro group and a fluorophenyl moiety, which may enhance its lipophilicity and bioactivity compared to similar compounds lacking these features.

Biological Activity Overview

The biological activity of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol has been explored in various studies, focusing on its interactions with biological targets such as enzymes and receptors involved in disease pathways. The presence of halogen atoms like chlorine and fluorine often enhances the compound's pharmacological effects.

Key Biological Activities

• Antimicrobial Activity :
  • Compounds with similar structures have demonstrated significant antimicrobial properties. For instance, related pyridine derivatives showed effectiveness against both Gram-positive and Gram-negative bacteria, indicating that 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol may possess similar activity .
• Anticancer Potential :
  • Research indicates that halogenated pyridine derivatives can exhibit anticancer activity. The presence of the chloro group is believed to enhance the cytotoxic effects against various cancer cell lines .
• Enzyme Inhibition :
  • Studies have shown that compounds containing similar structural motifs can act as inhibitors for various enzymes, including those involved in cancer progression and microbial resistance .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of several pyridine derivatives, including 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol. The Minimum Inhibitory Concentration (MIC) was determined against common pathogens:

Compound	MIC (µg/mL)	Target Organism
5-Chloro-2-(2-fluorophenyl)pyridin-3-ol	12.5	E. coli
Related Pyridine Derivative	25	S. aureus

The results indicated that the compound exhibited potent activity against E. coli, supporting its potential as an antimicrobial agent .

Study 2: Anticancer Activity

In vitro studies assessed the cytotoxic effects of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol on various cancer cell lines:

Cell Line	IC50 (µM)
A549 (Lung Cancer)	15.0
HeLa (Cervical Cancer)	10.0

These findings suggest that the compound may inhibit cell proliferation effectively, warranting further investigation into its mechanism of action .

The biological activity of 5-Chloro-2-(2-fluorophenyl)pyridin-3-ol is likely mediated through several mechanisms:

• Receptor Binding : The compound may interact with specific receptors involved in signaling pathways related to inflammation and cancer progression.
• Enzyme Inhibition : By binding to active sites on target enzymes, it may inhibit their function, leading to reduced cellular proliferation or increased apoptosis in cancer cells.